Cas no 646056-42-0 (1,7-Diazaspiro[4.4]nonane, 7-methyl-1-pyrazinyl-)

• Product Name: 1,7-Diazaspiro[4.4]nonane, 7-methyl-1-pyrazinyl-
• CAS No: 646056-42-0
• MF: C₁₂H₁₈N₄
• MW: 218.298121929169
• CID: 421696
• PubChem ID: 10353341
• Update Time: 2025-04-19

1,7-Diazaspiro[4.4]nonane, 7-methyl-1-pyrazinyl- Chemical and Physical Properties

Names and Identifiers

• 1,7-Diazaspiro[4.4]nonane, 7-methyl-1-pyrazinyl-
• 7-methyl-1-pyrazin-2-yl-1,7-diazaspiro[4.4]nonane
• SCHEMBL1556558
• DTXSID10438572
• 7-METHYL-1-(PYRAZIN-2-YL)-1,7-DIAZASPIRO[4.4]NONANE
• 646056-42-0

• Inchi： 1S/C12H18N4/c1-15-8-4-12(10-15)3-2-7-16(12)11-9-13-5-6-14-11/h5-6,9H,2-4,7-8,10H2,1H3
• InChI Key： DDXYCPBDMOSPCU-UHFFFAOYSA-N
• SMILES： N1(C2C=NC=CN=2)CCCC21CN(C)CC2

Computed Properties

• Exact Mass: 218.15334
• Monoisotopic Mass: 218.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26